molecular formula C39H76NaO8P B6596502 Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl butyl phosphate CAS No. 92609-92-2

Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl butyl phosphate

Cat. No. B6596502
CAS RN: 92609-92-2
M. Wt: 727.0 g/mol
InChI Key: CZFXRJUSZGHONR-GKEJWYBXSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl butyl phosphate, also known as DHSM-6, is a synthetic amphiphilic molecule that has been extensively studied for its potential applications in various fields of scientific research. This compound is composed of a phosphate group, two hydrophobic chains of hexadecanoic acid, and a hydrophilic head group. The unique structure of DHSM-6 makes it an ideal candidate for use in a wide range of applications, including drug delivery, gene therapy, and biological imaging.

Scientific Research Applications

Antioxidant Properties

The compound’s structure suggests potential antioxidant properties. Antioxidants play a crucial role in protecting cells from oxidative damage caused by free radicals. Investigating its ability to scavenge free radicals and prevent lipid peroxidation could be valuable for health-related applications .

properties

IUPAC Name

sodium;butyl [(2R)-2,3-di(hexadecanoyloxy)propyl] phosphate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C39H77O8P.Na/c1-4-7-10-12-14-16-18-20-22-24-26-28-30-32-38(40)44-35-37(36-46-48(42,43)45-34-9-6-3)47-39(41)33-31-29-27-25-23-21-19-17-15-13-11-8-5-2;/h37H,4-36H2,1-3H3,(H,42,43);/q;+1/p-1/t37-;/m1./s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CZFXRJUSZGHONR-GKEJWYBXSA-M
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCCCC)OC(=O)CCCCCCCCCCCCCCC.[Na+]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCCCC)OC(=O)CCCCCCCCCCCCCCC.[Na+]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C39H76NaO8P
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90677028
Record name Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl butyl phosphate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90677028
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

727.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl butyl phosphate

CAS RN

92609-92-2
Record name Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl butyl phosphate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90677028
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.